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Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060 Get Quote

An In-depth Overview of 3,4-Dimethoxybenzaldehyde: Synonyms, Properties, Synthesis, and

Biological Activity

Introduction
Veratraldehyde, systematically known as 3,4-dimethoxybenzaldehyde, is an aromatic organic

compound that serves as a versatile precursor in the synthesis of a wide array of

pharmaceuticals and is a key component in the flavor and fragrance industries.[1] Its pleasant

woody and vanilla-like aroma makes it a popular choice as a flavorant.[2][3] This technical

guide provides a comprehensive overview of Veratraldehyde, including its common synonyms,

physicochemical properties, detailed experimental protocols for its synthesis and purification,

and an exploration of its biological activities and potential mechanisms of action, particularly its

role in modulating key cellular signaling pathways. This document is intended for researchers,

scientists, and professionals involved in drug development and related fields.

Common Synonyms
Veratraldehyde is known by a variety of names in scientific literature and commercial contexts.

Understanding these synonyms is crucial for comprehensive literature searches and chemical

sourcing.
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Synonym Reference

3,4-Dimethoxybenzaldehyde [4][5][6]

Methylvanillin [4][6][7]

Veratric aldehyde [2][4][5]

Vanillin methyl ether [4][6][8]

Veratral [4][5][6]

Veratryl aldehyde [4][5][6]

Veratrum aldehyde [4][5][6]

p-Veratric aldehyde [2]

4-O-Methylvanillin [2]

Protocatechualdehyde dimethyl ether [2]

Benzaldehyde, 3,4-dimethoxy- [2]

NSC 24521 [7][8]

NSC 8500 [7][8]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of Veratraldehyde is

essential for its application in research and development.
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Property Value Reference

Molecular Formula C₉H₁₀O₃ [2][5][7]

Molar Mass 166.17 g/mol [2][7]

Appearance
White to light peach or tan

crystalline powder/needles
[2]

Melting Point 40-43 °C [2][5]

Boiling Point 281 °C [2][5]

Solubility

Soluble in hot water, ethanol,

ether, and oils; sparingly

soluble in cold water.

[2]

CAS Number 120-14-9 [4][5]

Experimental Protocols
Synthesis of Veratraldehyde by Methylation of Vanillin
This protocol is a common and efficient method for the laboratory-scale synthesis of

Veratraldehyde.

Materials:

Vanillin

Dimethyl sulfate

Sodium hydroxide

Diethyl ether

Anhydrous magnesium sulfate

Water

Procedure:
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In a flask equipped with a stirrer, reflux condenser, and dropping funnels, dissolve vanillin in

a solution of sodium hydroxide in water.

Heat the mixture gently.

Simultaneously, add dimethyl sulfate and a more concentrated sodium hydroxide solution

dropwise to the reaction mixture while stirring vigorously. Maintain a slightly alkaline

condition throughout the addition.

After the addition is complete, continue to stir and heat the mixture for a period to ensure the

reaction goes to completion.

Cool the reaction mixture to room temperature.

Extract the product with diethyl ether.

Wash the combined ether extracts with water and then dry over anhydrous magnesium

sulfate.

Remove the ether by distillation. The resulting crude Veratraldehyde can be purified by

recrystallization from a suitable solvent like diethyl ether or by vacuum distillation.

Purification of Veratraldehyde
Recrystallization:

Dissolve the crude Veratraldehyde in a minimum amount of hot solvent (e.g., diethyl ether,

petroleum ether, or a mixture).

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

Dry the crystals under vacuum.

Vacuum Distillation: For larger quantities or higher purity, vacuum distillation is an effective

method. The boiling point of Veratraldehyde is significantly reduced under vacuum, preventing
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degradation.

Biological Activity and Signaling Pathways
Veratraldehyde has demonstrated a range of biological activities, with its antifungal and

antimicrobial properties being the most studied. The proposed mechanism for its antifungal

action involves the formation of Schiff bases with active methyl compounds, which can inhibit

fungal growth and reproduction.[2][4]

While direct studies on the interaction of Veratraldehyde with major mammalian signaling

pathways are limited, its structural similarity to other phenolic compounds, such as resveratrol,

and its nature as an aldehyde suggest potential interactions with key cellular signaling

cascades involved in inflammation and oxidative stress, namely the NF-κB and Nrf2 pathways.

Putative Inhibition of the NF-κB Signaling Pathway
The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a

central regulator of inflammation. Many natural polyphenols are known to inhibit this pathway. It

is plausible that Veratraldehyde, due to its phenolic structure, may exert anti-inflammatory

effects by inhibiting NF-κB activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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